Benzo[b]thiophen-2-ylmethyl-ethyl-amine

• IUPAC Name: N-(1-benzothiophen-2-ylmethyl)ethanamine
• InChI: InChI=1S/C11H13NS/c1-2-12-8-10-7-9-5-3-4-6-11(9)13-10/h3-7,12H,2,8H2,1H3
• InChI Key: QCAMOJBUCDIESQ-UHFFFAOYSA-N
• Canonical SMILES: CCNCC1=CC2=CC=CC=C2S1
• Molecular Formula: C11H13NS
• DSSTOX Substance ID: DTXSID201296660
• Molecular Weight: 191.29 g/mol
• CAS RN: 886505-84-6

Description

“Benzo[b]thiophen-2-ylmethyl-ethyl-amine” is a chemical compound that is derived from the benzothiophene structure. Benzothiophene is an aromatic organic compound with a molecular formula of C8H6S and an odor similar to naphthalene (mothballs). It occurs naturally as a constituent of petroleum-related deposits such as lignite tar. The compound “Benzo[b]thiophen-2-ylmethyl-ethyl-amine” has a molecular formula of C12H15NOS.

Synthesis Analysis

The synthesis of benzothiophene derivatives has been a topic of interest in recent research. For instance, a new strategy for the synthesis of 3-ethynyl-2-(thiophen-2-yl)benzo[b]thiophene derivatives was proposed. This strategy involved Pd-catalyzed coupling reactions like the Sonogashira coupling reaction, which are very useful tools for the formation of new carbon–carbon bonds under mild reaction conditions. Another study disclosed an aryne reaction with alkynyl sulfides affording benzo[b]thiophenes. A wide range of 3-substituted benzothiophenes were synthesized from easily available o-silylaryl triflates and alkynyl sulfides in a one-step intermolecular manner.

Molecular Structure Analysis

The molecular structure of “Benzo[b]thiophen-2-ylmethyl-ethyl-amine” can be analyzed based on its molecular formula, C12H15NOS. The structure is also available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

The chemical reactions involving benzothiophene derivatives have been explored in various studies. For example, a study highlighted the synthesis of thiophene derivatives by heterocyclization of various substrates. Another study presented a novel approach to form benzothiophene scaffold from easily available alkynyl sulfides and aryne precursors.

Scientific Research Applications

Antimicrobial Applications

Benzothiophene derivatives have been shown to possess significant antimicrobial properties . . This suggests that N-(1-benzothiophen-2-ylmethyl)ethanamine could be a potential candidate for developing new antibacterial agents, especially in the fight against antibiotic-resistant strains.

Anticancer Potential

The hybrid pharmacophore approach has led to the synthesis of benzo[b]thiophene-diaryl urea derivatives with potential anticancer effects . . The ability of these derivatives to induce apoptosis and cell cycle arrest makes them interesting subjects for further cancer research.

Antioxidant Capacity

. This indicates that N-(1-benzothiophen-2-ylmethyl)ethanamine could be explored for its antioxidant properties, which are crucial in combating oxidative stress-related diseases.

Antifungal Activity

Certain benzothiophene compounds have been identified as potential antifungal agents . . This application is particularly relevant given the rising incidence of fungal infections and the need for new treatments.

Anti-Influenza Virus Activity

. This suggests that N-(1-benzothiophen-2-ylmethyl)ethanamine could be part of novel compounds designed to combat influenza and other viral infections.

Anti-Tubercular Agents

Benzothiophene derivatives have also been synthesized with the aim of developing new anti-tubercular agents . .

Inhibitors of H5N1 Influenza A Virus

The design and synthesis of heteroaromatic-based benzenesulfonamide derivatives have led to the discovery of potent inhibitors of the H5N1 influenza A virus. .

Antibacterial Agents

Novel N’-(1,3-benzothiazol-2-yl)-arylamide derivatives, which are structurally related to benzothiophene, have been evaluated as antibacterial agents. .

Future Directions

The future directions in the research of benzothiophene derivatives could involve the design and synthesis of new terminal alkynes, which are very important for the preparation of organic compounds. Additionally, the synthesis of diverse multisubstituted benzothiophene derivatives involving a pentacyclic compound could be explored further.